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Compound of Interest

Compound Name: 2-(3-Methoxyphenoxy)pyrimidine

Cat. No.: B13122788

Get Quote

Emergency Overview & Chemical Characterization
Immediate Action Required: If a spill has occurred, proceed directly to Section 5: Spill

Response & Decontamination.[1]

2-(3-Methoxyphenoxy)pyrimidine is a heterocyclic building block commonly used in

medicinal chemistry.[1][2] While not classified as an "acutely hazardous" substance (P-listed)

by the US EPA, it exhibits significant irritant properties and potential aquatic toxicity that

mandate strict segregation from general waste streams.[1][2]

Chemical Identity & Properties
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Property Data

CAS Number 73226-22-9

Molecular Formula C₁₁H₁₀N₂O₂

Physical State Solid (Crystalline prisms)

Solubility
Soluble in Chloroform, DCM, DMSO; Sparingly

soluble in water

Hazard Class
Irritant (Skin/Eye/Respiratory), Acute Tox.[1][2]

(Oral)

Storage Cool, dry place; Keep container tightly closed

Expert Insight: The ether linkage (methoxyphenoxy) in this pyrimidine derivative is generally

stable.[2] However, unlike simple aliphatic ethers, it does not typically form explosive peroxides

upon storage.[1][2] Nevertheless, it should be treated as a reactive organic intermediate and

segregated from strong oxidizers to prevent uncontrolled exothermic reactions.[1]

Waste Classification & Regulatory Status
Proper classification is the foundation of compliance. This substance is not explicitly listed on

the EPA P-list or U-list [1].[1] However, under RCRA (Resource Conservation and Recovery

Act) guidelines, the generator must determine if the waste exhibits hazardous characteristics.

[1][2]

RCRA Status: Non-listed Hazardous Waste.

Characteristic Assignment: Likely Toxic (D000) based on oral toxicity profiles of similar

pyrimidines.

EPA Waste Code Recommendation: If unlisted, label as "Hazardous Waste - Toxic, Irritant".

[1][2] Do not use P-codes unless specifically advised by your local EHS officer for internal

tracking.[1]
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Effective disposal begins with segregation. Mixing incompatible waste streams is the leading

cause of laboratory accidents during waste transport.

Waste Generation:
2-(3-Methoxyphenoxy)pyrimidine

Physical State?

Solid Waste
(Pure compound, contaminated gloves/paper)

Liquid Waste
(Reaction mixtures, HPLC effluent)

Solid Hazardous Waste Bin
(Double-bagged, chemically compatible)

 Segregate from Sharps

Solvent Type?

Halogenated Organic Waste
(Contains DCM, Chloroform)

 Cl/Br/F present

Non-Halogenated Organic Waste
(Contains Methanol, DMSO, Acetone)

 No Halogens

Click to download full resolution via product page

Figure 1:Waste segregation logic flow.[1][2] Correct stream selection prevents cross-

contamination and ensures incinerator compatibility.[1][2]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired pure substance, contaminated weighing boats, gloves, and paper towels.

[1][2]

PPE Verification: Don nitrile gloves (double-gloving recommended), safety goggles, and a

lab coat.[1][2]
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Containment: Place the solid waste into a clear, chemically resistant polyethylene bag.

Why? Clear bags allow waste handlers to visually inspect for prohibited items (e.g.,

sharps, mercury thermometers) without opening the bag.[1][2]

Labeling: Attach a hazardous waste tag immediately.[3]

Chemical Name: Write "2-(3-Methoxyphenoxy)pyrimidine" fully. Do not use

abbreviations or structural formulas.

Hazards: Check "Toxic" and "Irritant".

Secondary Containment: Seal the bag and place it into the laboratory's designated "Solid

Hazardous Waste" drum or pail.

Sharps: If the solid is in a glass vial that cannot be emptied, the entire vial must go into a

Sharps Container tagged for chemical incineration, not the soft solid waste bin.[1]

Protocol B: Liquid Waste Disposal
Applicability: Mother liquors, HPLC waste, and dissolved reaction byproducts.[1][2]

Solvent Identification: Determine the primary solvent.

If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste carboy.

If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate: Use the Non-Halogenated

Waste carboy.[1][2]

Compatibility Check: Ensure the receiving carboy does not contain strong oxidizers (e.g.,

Nitric Acid waste) or reactive metals.[2]

Trustworthiness Check:[1] Verify the pH of the waste solution.[4] If highly acidic (< pH 2) or

basic (> pH 12), neutralize to pH 5–9 before adding to organic solvent waste containers to

prevent drum corrosion or gas evolution [2].[2]

Transfer: Use a funnel to prevent splashing. Fill the container only to 90% capacity to allow

for thermal expansion.
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Closure: Cap the container tightly immediately after use. Do not leave funnels in the neck of

the waste container.

Spill Response & Decontamination
In the event of a spill, rapid containment minimizes exposure and environmental impact.[1]

Spill Detected Assess Volume & Hazard
(Is it > 100g or highly volatile?)

Evacuate & Call EHS
(Major Spill) Yes (Major)

Proceed with Cleanup
(Minor Spill)

 No (Minor)
Don PPE:

Resp. Protection (N95/P100)
Double Nitrile Gloves

Absorb/Sweep Decontaminate Surface
(Soap & Water Wash) Bag Waste as Hazardous

Click to download full resolution via product page

Figure 2:Emergency response workflow. Assess the scale of the spill before attempting

cleanup.[1][2]

Cleanup Procedure (Minor Spill < 50g):

Isolate: Mark the area. Ensure fume hoods are running to capture dust/vapors.

Solid Spill: Gently sweep the powder into a dustpan using a brush. Avoid creating airborne

dust.[5][6]

Technique: Cover the powder with wet paper towels (dampened with water) before

sweeping to suppress dust generation.[2]

Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads).

Decontamination: Wipe the surface with a soap and water solution. The pyrimidine ring is

stable; simple detergent is sufficient to remove residues.

Disposal: All cleanup materials (towels, absorbent, gloves) must be disposed of as

hazardous chemical waste (Protocol A).[1][2]

Final Disposal Method
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The ultimate disposal method for 2-(3-Methoxyphenoxy)pyrimidine is High-Temperature

Incineration.[1][2]

Mechanism: Incineration at >1000°C ensures complete destruction of the pyrimidine ring and

the ether linkage, converting the compound into CO₂, H₂O, and NOx gases (which are

scrubbed).[1][2]

Prohibited Methods:

Do NOT flush down the drain (Sanitary Sewer).[2]

Do NOT dispose of in regular trash (Municipal Landfill).[2]

Do NOT evaporate solvents in the fume hood to reduce volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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